Cas no 2089257-89-4 (1λ?-thia-7-azaspiro[4.4]nonane 1,1-dioxide;hydrochloride)

• Product Name: 1λ?-thia-7-azaspiro[4.4]nonane 1,1-dioxide;hydrochloride
• CAS No: 2089257-89-4
• MF: C₇H₁₄ClNO₂S
• MW: 211.70955991745
• CID: 4636468
• Update Time: 2025-05-19

1λ?-thia-7-azaspiro[4.4]nonane 1,1-dioxide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-thia-7-azaspiro[4.4]nonane 1,1-dioxide hydrochloride
• 1lambda6-thia-7-azaspiro[4.4]nonane-1,1-dione hydrochloride
• 1λ?-thia-7-azaspiro[4.4]nonane 1,1-dioxide;hydrochloride

• Inchi： 1S/C7H13NO2S.ClH/c9-11(10)5-1-2-7(11)3-4-8-6-7;/h8H,1-6H2;1H
• InChI Key： LFODYGIBDCDGKB-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2(CCNC2)CCC1.[H]Cl

Additional information on 1λ?-thia-7-azaspiro[4.4]nonane 1,1-dioxide;hydrochloride

Introduction to 1λ?-thia-7-azaspiro[4.4]nonane 1,1-dioxide;hydrochloride (CAS No. 2089257-89-4)

The compound 1λ?-thia-7-azaspiro[4.4]nonane 1,1-dioxide;hydrochloride, identified by its CAS number 2089257-89-4, represents a fascinating molecule in the realm of pharmaceutical chemistry. This spirocyclic structure, featuring a unique combination of sulfur and nitrogen heterocycles, has garnered significant attention due to its potential biological activities and structural complexity. The presence of both thia and azaspiro moieties introduces distinct electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

In recent years, the field of medicinal chemistry has seen a surge in interest toward spirocyclic compounds, which often exhibit enhanced binding affinity and selectivity compared to their acyclic counterparts. The spiro[4.4]nonane core of this molecule provides a rigid framework that can be fine-tuned to interact with biological targets. Additionally, the incorporation of a sulfur atom in the thia ring introduces polarizability and hydrogen bonding capabilities, which are crucial for modulating pharmacokinetic properties.

The 1,1-dioxide functionality further distinguishes this compound by introducing two oxygen atoms into the structure. This moiety can participate in hydrogen bonding interactions, both as a donor and acceptor, thereby enhancing solubility and bioavailability. The hydrochloride salt form of the compound is particularly noteworthy, as it improves stability and facilitates formulation into pharmaceutical dosage forms.

Recent studies have highlighted the importance of spirocyclic scaffolds in the development of novel therapeutics. For instance, derivatives of spiro[4.4]nonane have been explored for their potential in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. The 1λ?-thia-7-azaspiro[4.4]nonane 1,1-dioxide;hydrochloride structure combines these favorable properties with additional functional groups that may enhance target engagement.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer and inflammatory disorders. The unique architecture of 1λ?-thia-7-azaspiro[4.4]nonane 1,1-dioxide;hydrochloride suggests that it may interact with kinase active sites in a manner distinct from conventional inhibitors.

Furthermore, the compound’s ability to form multiple hydrogen bonds due to the presence of both oxygen and sulfur atoms makes it an attractive candidate for designing highly specific binders for biological targets. This specificity is crucial for minimizing side effects and improving therapeutic efficacy. Computational modeling studies have begun to explore the binding interactions of this molecule with various protein targets, providing insights into its potential pharmacological profile.

The hydrochloride salt form (1λ?-thia-7-azaspiro[4.4]nonane 1,1-dioxide;hydrochloride) also offers practical advantages in drug development. Salts are often used to enhance solubility and stability, which are critical factors in pharmaceutical formulations. The hydrochloride form may improve oral bioavailability and facilitate intravenous administration, broadening its therapeutic applications.

As research continues to uncover new biological activities associated with spirocyclic compounds, 1λ?-thia-7-azaspiro[4.4]nonane 1,1-dioxide;hydrochloride (CAS No. 2089257-89-4) is poised to play a significant role in future drug discovery efforts. Its unique structural features and promising pharmacological properties make it a valuable asset for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of this compound presents an interesting challenge due to its complex spirocyclic core and multiple functional groups. Advanced synthetic methodologies are being employed to construct this framework efficiently while maintaining high purity standards. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been particularly useful in achieving the desired molecular architecture.

In conclusion, 1λ?-thia-7-azaspiro[4.4]nonane 1,1-dioxide;hydrochloride represents a compelling example of how structural innovation can lead to novel pharmacological entities. Its combination of favorable physicochemical properties and potential biological activities positions it as a promising candidate for further exploration in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly contribute significantly to advancements in drug discovery.